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Compound of Interest

Compound Name: 3-hydroxy-N-phenylbenzamide

CAS No.: 27559-45-1

Cat. No.: B1637533

Get Quote

Executive Directive
This guide mandates the operational protocols for the handling and disposal of 3-hydroxy-N-
phenylbenzamide (CAS 4831-82-7).[1][2][3][4] While often treated as a generic organic solid,

this compound possesses specific structural moieties—a phenolic hydroxyl group and an

amide linkage—that dictate its solubility profile and reactivity.[4] Do not dispose of this

compound via municipal drainage. All disposal must follow a segregated Non-Halogenated

Organic Waste stream to prevent downstream contamination and ensure complete thermal

destruction.

Chemical Intelligence & Risk Assessment
To handle a chemical safely, one must understand its behavior at the molecular level.[4] 3-
hydroxy-N-phenylbenzamide is a benzanilide derivative.[1][2][3][4] Its safety profile is

governed by two key features:

The Phenolic Hydroxyl (-OH): This group introduces weak acidity (pKa ~9-10).[1][4] While

stable, it allows the compound to form phenoxide salts in strong bases, potentially altering its

solubility and mobility in aqueous waste systems.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1637533#bc-rfq
https://www.benchchem.com/product/b1637533/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-3-hydroxy-n-phenylbenzamide
https://www.benchchem.com/product/b1637533/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-3-hydroxy-n-phenylbenzamide
https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=4
https://www.benchchem.com/product/b1637533/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-3-hydroxy-n-phenylbenzamide
https://www.benchchem.com/product/b1637533/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-3-hydroxy-n-phenylbenzamide
https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=4
https://en.wikipedia.org/wiki/3-Hydroxybenzaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Amide Linkage (-CONH-): This provides thermal stability but generates Nitrogen Oxides

(NOx) upon incineration, necessitating disposal facilities equipped with proper scrubbers.[1]

[4]

Physicochemical Data Table
Use this data to determine solvent compatibility for liquid waste generation.[4]

Property Value Operational Implication

Molecular Formula C₁₃H₁₁NO₂

Non-Halogenated (Segregate

from Chloroform/DCM waste).

[1][2][3][4]

Molecular Weight 213.23 g/mol
Moderate molecular weight;

non-volatile solid.[1][2][3][4]

Physical State Solid (Crystalline)
Primary disposal state is solid

waste.[1][2][3][4]

Melting Point 126-128 °C

Thermally stable under

standard lab conditions.[2][3]

[4]

Solubility (Water) Insoluble
CRITICAL: Do not attempt to

wash down sinks.[1][2][3][4]

Solubility (Organic) DMSO, Ethanol, Methanol

Use these solvents for

equipment cleaning/wiping.[1]

[2][3][4]

Acidity (pKa) ~9.5 (Phenol)

Incompatible with strong

oxidizers and strong bases.[1]

[2][3][4]

Operational Handling Protocol
Self-Validating Safety System: Before opening the container, verify your engineering controls. If

you cannot smell the solvent you are using to dissolve the compound, your fume hood is likely
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functioning; however, this solid is odorless.[2][4] The validation lies in the visual check of the

airflow monitor and the tactile integrity of your gloves.

PPE Requirements:

Gloves: Nitrile (minimum 0.11mm).[1] Why? The lipophilic phenyl rings facilitate dermal

absorption.[1][4] Latex is insufficient for protection against the organic solvents (like

DMSO) often used to dissolve this compound.[1]

Respiratory: N95 or P100 particulate respirator if handling >10g of dry powder outside a

fume hood.[4]

Eyes: Chemical splash goggles (ANSI Z87.1).[1]

Disposal Procedures
The disposal pathway is determined by the physical state of the waste.

A. Solid Waste (Primary Stream)[1]
Applicability: Expired pure substance, contaminated weighing boats, paper towels from spill

cleanup.[2][4]

Protocol:

Collect material in a clear, polyethylene bag (minimum 2 mil thickness).[4]

Label the bag immediately: "Hazardous Waste - Solid - Toxic/Irritant - 3-Hydroxy-N-
phenylbenzamide."[1][2][3][4]

Place the sealed bag into the Non-Halogenated Organic Solid drum.

Prohibited: Do not place in "Sharps" containers unless the chemical is adhered to glass.

B. Liquid Waste (Mother Liquors/Rinsates)[1][5]
Applicability: Solutions in DMSO, Methanol, or Ethanol.[4]

Protocol:
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Solvent Check: Confirm the solvent is non-halogenated.[1][4]

Segregation: Pour into the Non-Halogenated Organic Solvent carboy (Red Can).

Incompatibility Check: Ensure the waste carboy does not contain strong oxidizing agents

(e.g., Nitric acid waste), as phenols can undergo exothermic oxidation.[4]

Labeling: List "3-Hydroxy-N-phenylbenzamide" as a constituent on the waste tag.

C. Waste Decision Logic (Visualized)
The following diagram illustrates the decision-making process for segregating this specific

compound.
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Figure 1: Decision tree for the segregation of 3-hydroxy-N-phenylbenzamide waste streams.

Note that the compound itself is non-halogenated, so the liquid stream classification depends

entirely on the carrier solvent.[2][3][4]
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Emergency Contingencies
Spill Response (Dry Powder):

Isolate: Mark the area.[1][4]

Dampen: Gently mist the powder with a paper towel soaked in Ethanol (not water, as it

repels) to prevent dust generation.[4]

Collect: Wipe up the paste.[1][4]

Clean: Wash the surface with a soap/water solution to remove residue.[1][4]

Dispose: All cleanup materials go to the Solid Waste stream (Disposal A).[1]

First Aid:

Eye Contact: Flush immediately for 15 minutes.[1][4][6][7] The phenol group makes this an

eye irritant (H319).[1]

Skin Contact: Wash with soap and water.[1][4][6] Do not use alcohol on the skin, as it may

increase absorption area.[4]

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 20624, 3-Hydroxybenzanilide.[1][4] Retrieved from [Link][1][2][4]

U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Regulations: Hazardous Waste Identification.[1][4] Retrieved from [Link][1][2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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